
Ytterbium-174
Overview
Description
Ytterbium-174 (⁷⁴₁₇₀Yb) is a stable isotope of ytterbium, a rare earth element discovered in 1878 . It consists of 70 protons, 104 neutrons, and 70 electrons, with a natural abundance of 31.83%, making it the most prevalent ytterbium isotope . This compound is notable for its exceptional role in fundamental physics research, particularly in studies of parity violation—a phenomenon where interactions distinguish between left- and right-handed configurations. Recent experiments have demonstrated that Yb-174 exhibits the largest parity violation effects ever observed in an atom, surpassing cesium-133 by a factor of 100 .
In applied sciences, Yb-174 is utilized in atomic clocks due to its narrow optical transitions and in quantum optics for Rydberg superatom experiments, where its near-identical excitation wavelengths (399 nm and 395 nm) enable efficient laser cooling and nanofiber integration . Its stability (non-radioactive) contrasts with other ytterbium isotopes, such as Yb-169, which decays via gamma emission and is used in medical imaging .
Preparation Methods
Synthetic Routes and Reaction Conditions: Ytterbium-174 can be isolated from natural ytterbium through various separation techniques. One common method involves the use of ion-exchange chromatography, where ytterbium is separated from other lanthanides based on differences in their ionic radii and charge densities. Another method is vacuum sublimation, which can effectively separate ytterbium from other elements by exploiting differences in their sublimation points .
Industrial Production Methods: In industrial settings, this compound is typically produced through the reduction of ytterbium oxide (Yb2O3) with a reducing agent such as calcium or lanthanum. The reduction process is carried out in a high-temperature furnace under an inert atmosphere to prevent oxidation. The resulting ytterbium metal is then purified through distillation or zone refining to obtain high-purity this compound .
Chemical Reactions Analysis
Types of Reactions: Ytterbium-174, like other lanthanides, primarily undergoes oxidation-reduction reactions. It can react with oxygen to form ytterbium(III) oxide (Yb2O3). In the presence of dilute acids, this compound reacts to form ytterbium chloride (YbCl3) and hydrogen gas .
Common Reagents and Conditions:
Oxidation: this compound reacts with oxygen at elevated temperatures to form ytterbium(III) oxide.
Reduction: Ytterbium(III) oxide can be reduced using calcium or lanthanum in a high-temperature furnace.
Substitution: this compound can participate in substitution reactions with halogens to form ytterbium halides.
Major Products:
- Ytterbium(III) oxide (Yb2O3)
- Ytterbium chloride (YbCl3)
- Ytterbium halides (e.g., YbF3, YbBr3)
Scientific Research Applications
Atomic Clocks
One of the most promising applications of is in the development of optical lattice clocks . These clocks utilize the precise frequency of light emitted by atoms when subjected to a magnetic field. The stability and accuracy of these clocks surpass traditional atomic clocks, such as cesium fountain clocks, which are accurate to within one second over 100 million years. The potential for to achieve even greater precision makes it a leading candidate for next-generation timekeeping technologies .
Case Study: Optical Lattice Clock Development
- Research Institution : University of Science and Technology
- Findings : The application of a stable magnetic field allowed researchers to access specific transitions in , enhancing clock stability.
- Outcome : Achieved a precision exceeding that of existing atomic clocks, with implications for GPS technology and fundamental physics research.
Laser Technology
This compound is also extensively used in laser technology , particularly in fiber lasers. Its ability to efficiently convert electrical energy into light makes it ideal for high-power laser applications, including industrial cutting and engraving. The doping of fiber optic cables with enhances their performance, enabling better signal transmission and reduced loss .
Data Table: Comparison of Laser Types
Laser Type | Wavelength Range | Efficiency | Applications |
---|---|---|---|
Ytterbium Fiber Laser | 1030-1100 nm | High | Cutting, engraving, medical |
Nd:YAG Laser | 1064 nm | Moderate | Industrial, military |
CO2 Laser | 10.6 µm | High | Cutting, welding, engraving |
Materials Science
In materials science, is utilized as a doping agent in various materials to enhance their properties. It is particularly effective in improving the performance of superconductors and in the development of new alloys. Additionally, compounds are being explored for use in solar cells due to their ability to absorb and convert light efficiently .
Case Study: Superconductors
- Research Focus : Investigating the effects of doping on superconducting materials.
- Results : Enhanced critical temperature and improved electrical conductivity.
- Implications : Potential applications in quantum computing and energy storage systems.
Biomedical Research
The applications of extend into biomedical research as well. Its compounds are being developed as luminescent probes for imaging techniques that utilize near-infrared light. This approach allows for deeper tissue penetration compared to visible light, facilitating better imaging of biological processes .
Data Table: Properties of Ytterbium Compounds for Imaging
Compound | Emission Wavelength | Application Area |
---|---|---|
Ytterbium Oxide | 980 nm | Biomedical imaging |
Ytterbium Fluoride | 800-900 nm | Luminescent probes |
Mechanism of Action
The mechanism of action of ytterbium-174 in various applications depends on its chemical properties and interactions with other molecules. In catalysis, this compound acts as a Lewis acid, facilitating the formation of reactive intermediates. In biomedical applications, this compound-doped materials interact with biological tissues to promote cell growth and drug delivery . The nuclear spin properties of this compound also make it suitable for use in quantum computing, where it serves as a qubit in optical tweezer arrays .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Comparison with Other Ytterbium Isotopes
Ytterbium has seven stable isotopes, each differing in neutron count and abundance. Key comparisons include:
Table 1: Structural Properties of Selected Ytterbium Isotopes
Isotope | Protons | Neutrons | Natural Abundance (%) | Decay Mode | Applications |
---|---|---|---|---|---|
Yb-168 | 70 | 98 | 0.1 | Stable | Research (low abundance) |
Yb-170 | 70 | 100 | 3.0 | Stable | Neutron activation analysis |
Yb-174 | 70 | 104 | 31.83 | Stable | Parity violation, atomic clocks |
Yb-176 | 70 | 106 | 13.0 | β⁻ decay to Lu | Geological dating |
Yb-169 | 70 | 99 | Radioactive | Gamma emission | Portable X-ray machines |
Key Observations :
- Abundance : Yb-174 is the most abundant isotope, while Yb-168 is the rarest .
- Decay Modes : Yb-176 undergoes β⁻ decay to lutetium, while Yb-173 decays via electron capture to thulium . Radioactive isotopes like Yb-169 emit gamma radiation for medical applications .
Functional Comparison with Other Elements/Compounds
Parity Violation Studies
Ytterbium-174’s parity-violating effects are 100× stronger than those of cesium-133, a benchmark in atomic parity violation research . This makes Yb-174 critical for testing the Standard Model and exploring physics beyond it.
Table 2: Parity Violation in Selected Elements
Element/Isotope | Parity Violation Magnitude | Key Applications |
---|---|---|
Yb-174 | Largest observed | Fundamental physics, dark matter |
Cs-133 | 100× smaller | Atomic clocks, time standards |
Quantum Optics and Laser Cooling
Yb-174’s dual-wavelength compatibility (399 nm and 395 nm) enables efficient Rydberg excitation, a feature absent in isotopes like Yb-174. This property is leveraged in cold ytterbium lasers and superradiant light sources .
Medical and Industrial Uses
Biological Activity
Ytterbium-174 () is a stable isotope of ytterbium, which is a rare earth element. This article explores the biological activity of , focusing on its potential applications in medicine, particularly in radiopharmaceuticals and imaging, as well as its interaction with biological systems.
General Characteristics of this compound
- Isotope Type : Stable
- Atomic Number : 70
- Neutrons : 104
- Natural Occurrence : Found in minerals such as monazite and xenotime.
- Physical Properties : Silvery-white metal, with applications in various fields including electronics and materials science.
Radiopharmaceuticals
Ytterbium isotopes, particularly , have been investigated for their potential in medical applications, especially in treating bone pain associated with cancer. While itself is stable and does not exhibit radioactive properties, its isotopes like are used in therapeutic contexts.
-
Bone Pain Palliation :
- Study Findings : Research indicates that labeled compounds (e.g., ) show significant accumulation in bone tissues, making them suitable candidates for palliation of bone pain due to metastases .
- Biodistribution : In biodistribution studies conducted on rats, demonstrated favorable uptake in bone compared to traditional radiopharmaceuticals .
- Dosimetry Studies :
Case Study 1: Biodistribution Studies
A study was conducted to evaluate the biodistribution of in rats. The results indicated:
- Time Points : Measurements were taken at 2, 4, 48 hours, and up to 8 days post-injection.
- Key Findings :
Time Point (h) | Organ | %ID/g (Free Yb) | %ID/g (Yb-TTHMP) |
---|---|---|---|
2 | Bone | 0.5 | 3.2 |
4 | Kidney | 1.5 | 0.8 |
48 | Liver | 2.0 | 1.0 |
192 | Bone | 0.3 | 2.5 |
Case Study 2: Parity Violation Studies
Recent experiments involving have shown significant effects of parity violation, which may have implications for understanding weak nuclear forces and interactions within biological systems . This research could pave the way for new diagnostic tools based on the unique properties of ytterbium isotopes.
Q & A
Basic Research Questions
Q. What are the key nuclear properties of Ytterbium-174, and how do they influence experimental design in nuclear physics?
- Methodological Answer : this compound has a neutron-rich configuration (70 protons, 104 neutrons), making it stable but useful for studying neutron capture processes. Key properties include its half-life (stable), spin (0+), and neutron capture cross-section. To design experiments, researchers should prioritize neutron activation analysis (NAA) or mass spectrometry for isotopic tracking. Ensure calibration of detectors (e.g., high-purity germanium detectors) using certified reference materials to account for background radiation .
Q. How is this compound synthesized and purified for academic research, and what quality control measures are critical?
- Methodological Answer : Synthesis typically involves isotopic enrichment via electromagnetic separation or ion-exchange chromatography. Post-synthesis, purity is verified using inductively coupled plasma mass spectrometry (ICP-MS) combined with X-ray diffraction (XRD) for crystallographic validation. Quality control requires ≥99.9% isotopic purity, confirmed through triple-repeat measurements and cross-lab validation to minimize batch variability .
Q. Which spectroscopic techniques are optimal for characterizing this compound in solid-state systems?
- Methodological Answer : Raman spectroscopy and X-ray absorption near-edge structure (XANES) are preferred for probing electronic and lattice dynamics. For magnetic studies, use Mössbauer spectroscopy at cryogenic temperatures (<10 K) to isolate Yb-174’s nuclear quadrupole interactions. Ensure sample environments (e.g., vacuum chambers) are free from contaminants that could alter spectral lines .
Advanced Research Questions
Q. How can researchers resolve discrepancies in reported neutron capture cross-section values for this compound?
- Methodological Answer : Contradictions often arise from detector calibration errors or sample impurities. To address this:
- Perform Bayesian statistical analysis on historical datasets to identify systematic biases .
- Replicate experiments using monoenergetic neutron beams (e.g., from a particle accelerator) and compare results with Monte Carlo simulations (e.g., GEANT4) .
- Publish raw data and calibration protocols to enable meta-analyses .
Q. What experimental design considerations are critical for studying this compound in quantum coherence applications?
- Methodological Answer : For quantum memory studies:
- Use ultra-high-vacuum (<10⁻⁹ Torr) optical traps to minimize decoherence from gas collisions.
- Implement pulsed laser spectroscopy (e.g., two-photon transitions) with time-correlated single-photon counting (TCSPC) to measure coherence lifetimes.
- Validate results via independent replication using alternative isotopes (e.g., Yb-171) as controls .
Q. How can isotopic contamination in this compound samples be statistically validated and mitigated?
- Methodological Answer :
- Apply ANOVA to compare impurity levels across synthesis batches, with significance thresholds set at p < 0.01.
- Use secondary ion mass spectrometry (SIMS) for spatially resolved impurity mapping.
- Develop a contamination index (CI) based on trace element concentrations, requiring CI < 0.05 for experimental validity .
Q. Data Management and Reproducibility
Q. What protocols ensure reproducibility in this compound experiments, particularly in neutron capture studies?
- Methodological Answer :
- Document all parameters in machine-readable formats (e.g., JSON metadata), including neutron flux, beam energy, and detector geometry .
- Use version-controlled repositories (e.g., GitHub) for sharing analysis scripts and raw spectra.
- Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable) for data publication .
Q. Table: Comparative Properties of Ytterbium Isotopes
Isotope | Neutrons | Half-Life | Key Applications |
---|---|---|---|
Yb-174 | 104 | Stable | Neutron capture, Quantum memory |
Yb-171 | 101 | Stable | Atomic clocks |
Yb-176 | 106 | 1.6 × 10¹⁹ years | Astrophysical studies |
Data sourced from primary nuclear databases (e.g., NNDC) and cross-validated via peer-reviewed studies .
Properties
IUPAC Name |
ytterbium-174 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Yb/i1+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAWDYIZEMPQZHO-OUBTZVSYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Yb] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[174Yb] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Yb | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20163520 | |
Record name | Ytterbium, isotope of mass 174 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20163520 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.9388675 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14683-29-5 | |
Record name | Ytterbium, isotope of mass 174 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014683295 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ytterbium, isotope of mass 174 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20163520 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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